![molecular formula C16H8ClF3O3 B380139 3-(4-Chlorophenyl)-7-hydroxy-2-(trifluoromethyl)chromen-4-one](/img/structure/B380139.png)
3-(4-Chlorophenyl)-7-hydroxy-2-(trifluoromethyl)chromen-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(4-Chlorophenyl)-7-hydroxy-2-(trifluoromethyl)chromen-4-one is a chemical compound with the linear formula C16H8ClF3O3 . It has a molecular weight of 340.689 . This compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals .
Molecular Structure Analysis
The molecular structure of this compound consists of 16 carbon atoms, 8 hydrogen atoms, 1 chlorine atom, 3 fluorine atoms, and 3 oxygen atoms . The InChI representation of the molecule isInChI=1S/C16H8ClF3O3/c17-9-3-1-8 (2-4-9)13-14 (22)11-6-5-10 (21)7-12 (11)23-15 (13)16 (18,19)20
. Physical and Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 340.68 g/mol . The compound has a complexity of 509 and a topological polar surface area of 46.5 Ų . The compound is canonicalized .Mechanism of Action
Target of Action
The primary target of 3-(4-Chlorophenyl)-7-hydroxy-2-(trifluoromethyl)chromen-4-one is the cytochrome P450 enzymes . These enzymes play a crucial role in the metabolism of xenobiotics and endogenous compounds.
Mode of Action
The compound exerts its effects by inhibiting the activity of cytochrome P450 enzymes . These enzymes are responsible for the metabolism of xenobiotics and endogenous compounds, and their inhibition leads to an increase in the bioavailability of these molecules. In addition, it has been shown to modulate the activity of other enzymes, such as tyrosine kinase.
Biochemical Pathways
The inhibition of cytochrome P450 enzymes affects the metabolic pathways of xenobiotics and endogenous compounds. This can lead to changes in the bioavailability of these molecules, potentially affecting various physiological processes. The compound’s potential to act as an anti-inflammatory and anti-cancer agent suggests it may also interact with biochemical pathways related to inflammation and cell proliferation.
Pharmacokinetics
Result of Action
The molecular and cellular effects of this compound’s action are likely to be diverse, given its potential to act as an anti-inflammatory and anti-cancer agent. It may modulate cellular processes related to inflammation and cell proliferation.
Properties
IUPAC Name |
3-(4-chlorophenyl)-7-hydroxy-2-(trifluoromethyl)chromen-4-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H8ClF3O3/c17-9-3-1-8(2-4-9)13-14(22)11-6-5-10(21)7-12(11)23-15(13)16(18,19)20/h1-7,21H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LIVWZNRIYNUFRC-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=C(OC3=C(C2=O)C=CC(=C3)O)C(F)(F)F)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H8ClF3O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.68 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.